Cas no 2416233-54-8 (tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate
• CAS No: 2416233-54-8
• MF: C₁₀H₁₄IN₃O₂
• MW: 335.141534328461
• MDL: MFCD32668545
• CID: 5674715
• PubChem ID: 146155053
• Update Time: 2025-07-17

tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Z4438731568
• EN300-26674125
• 2416233-54-8
• Tert-butyl N-[(5-iodopyrimidin-2-yl)methyl]carbamate
• tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate

• MDL： MFCD32668545
• Inchi： 1S/C10H14IN3O2/c1-10(2,3)16-9(15)14-6-8-12-4-7(11)5-13-8/h4-5H,6H2,1-3H3,(H,14,15)
• InChI Key： OZAIVTUOHREDBL-UHFFFAOYSA-N
• SMILES： IC1C=NC(CNC(=O)OC(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 335.01307g/mol
• Monoisotopic Mass: 335.01307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate

Introduction to tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate (CAS No. 2416233-54-8)

tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate (CAS No. 2416233-54-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 5-iodopyrimidine ring. The presence of the iodine atom at the 5-position of the pyrimidine ring imparts unique reactivity and biological properties to the molecule. This structural configuration makes it an attractive candidate for synthetic transformations and biological evaluations.

Recent studies have highlighted the significance of pyrimidine derivatives in medicinal chemistry. Pyrimidine-based compounds have been extensively explored for their anti-cancer, anti-viral, and anti-inflammatory properties. The iodine substituent in tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate can serve as a useful handle for further functionalization, enabling the synthesis of a wide range of bioactive molecules. This versatility is particularly valuable in the context of drug discovery, where the ability to modify and optimize lead compounds is crucial.

In terms of synthetic accessibility, tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate can be efficiently prepared through well-established synthetic routes. One common approach involves the reaction of 5-iodopyrimidine with tert-butyl chloroformate, followed by treatment with an appropriate amine. This multi-step synthesis allows for high yields and good purity, making it suitable for both laboratory-scale and industrial-scale production.

The biological activity of tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate has been evaluated in several preclinical studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, which are implicated in various disease pathways. For instance, it has demonstrated significant activity against kinases involved in cancer cell proliferation and survival. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a potential candidate for treating inflammatory disorders.

The pharmacokinetic properties of tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate are also an important aspect to consider. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its stability in biological systems and low toxicity profile make it a promising candidate for further development as a therapeutic agent.

In conclusion, tert-butyl N-(5-iodopyrimidin-2-yl)methylcarbamate (CAS No. 2416233-54-8) represents a valuable addition to the arsenal of compounds used in medicinal chemistry and drug discovery. Its unique structural features, synthetic accessibility, and promising biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a significant role in advancing therapeutic strategies for various diseases.